Irigenin, dibenzyl ether
Overview
Description
3-(3,4-dimethoxy-5-phenylmethoxyphenyl)-5-hydroxy-6-methoxy-7-phenylmethoxy-1-benzopyran-4-one is a member of 4'-methoxyisoflavones.
Scientific Research Applications
Chemical Synthesis and Transformation :
- Dibenzyl ether undergoes hydrogenation under certain conditions, forming different compounds based on the catalyst and temperature used. This process is significant in chemical synthesis and transformation studies (Ōuchi & Makabe, 1988).
- Research on etherification of benzyl alcohol under microwave irradiation has highlighted the role of dibenzyl ether in forming specific compounds under controlled conditions (Öztürk & Gümgüm, 2004).
Catalysis and Reaction Mechanisms :
- The hydrogenolysis of dibenzyl ether has been studied using different catalyst systems, providing insights into reaction mechanisms and catalyst effectiveness (Mobley & Bell, 1980).
- Studies on the synthesis of isoflavones, including the treatment of specific compounds with dibenzyl ether, contribute to understanding reaction pathways in organic chemistry (Nakayama, Ohira, & Matsui, 1980).
Biological Applications :
- Isoflavonoids, including irigenin extracted from certain plants, have been identified to exhibit significant α-amylase inhibitory activities. This is important for research in diabetes and metabolic disorders (Ibrahim, Alahdal, Khedr, & Mohamed, 2017).
Materials Science and Nanotechnology :
- Dibenzyl ether has been utilized in the synthesis of monodisperse magnetite nanoparticles, showcasing its utility in materials science and nanotechnology (Hu et al., 2010).
Chemical Analysis and Separation Techniques :
- The separation and purification of isoflavonoids, including irigenin, from plant sources using supercritical fluid extraction and other techniques, demonstrate the application of dibenzyl ether derivatives in analytical chemistry (Liu et al., 2011).
Medical and Biological Imaging :
- In medical imaging, dibenzyl ether has been found to be an effective medium for the chemical clearing of GFP expressing mouse brains, which is crucial for neuroscience research (Becker et al., 2012).
properties
Molecular Formula |
C32H28O8 |
|---|---|
Molecular Weight |
540.6 g/mol |
IUPAC Name |
3-(3,4-dimethoxy-5-phenylmethoxyphenyl)-5-hydroxy-6-methoxy-7-phenylmethoxychromen-4-one |
InChI |
InChI=1S/C32H28O8/c1-35-25-14-22(15-26(31(25)36-2)38-17-20-10-6-4-7-11-20)23-19-40-24-16-27(39-18-21-12-8-5-9-13-21)32(37-3)30(34)28(24)29(23)33/h4-16,19,34H,17-18H2,1-3H3 |
InChI Key |
BDFCYBFDARSRDM-UHFFFAOYSA-N |
SMILES |
COC1=C(C(=CC(=C1)C2=COC3=CC(=C(C(=C3C2=O)O)OC)OCC4=CC=CC=C4)OCC5=CC=CC=C5)OC |
Canonical SMILES |
COC1=C(C(=CC(=C1)C2=COC3=CC(=C(C(=C3C2=O)O)OC)OCC4=CC=CC=C4)OCC5=CC=CC=C5)OC |
Origin of Product |
United States |
Retrosynthesis Analysis
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